4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-4-[methylsulfonyl(prop-2-enyl)amino]benzamide
• InChI: InChI=1S/C18H19BrN2O3S/c1-4-11-21(25(3,23)24)16-8-5-14(6-9-16)18(22)20-15-7-10-17(19)13(2)12-15/h4-10,12H,1,11H2,2-3H3,(H,20,22)
• InChI Key: CULKVWRJNAGVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)N(CC=C)S(=O)(=O)C)Br
• Molecular Formula: C18H19BrN2O3S
• Molecular Weight: 423.3 g/mol

Description

4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide, also known as ABM-7, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are known to contribute to inflammation and cancer development. By inhibiting COX-2 activity, 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide can reduce inflammation and inhibit cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide can reduce the levels of inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in cells. In addition, 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. These effects suggest that 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has potential as an anti-inflammatory and anti-cancer agent.

Advantages and Limitations for Lab Experiments

4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a therapeutic agent for various diseases. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo, and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide. One potential direction is the development of new drugs based on 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide for the treatment of cancer and inflammation. Another direction is the study of 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide in animal models to determine its safety and efficacy in vivo. Additionally, further studies are needed to elucidate the mechanism of action of 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide and its potential for use in combination with other drugs.

Scientific Research Applications

4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that 4-[allyl(methylsulfonyl)amino]-N-(4-bromo-3-methylphenyl)benzamide has anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.